Cas no 1630906-30-7 (tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate)

Tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate is a spirocyclic compound featuring a unique azaspiro[3.3]heptane scaffold with a reactive methylidene group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) protecting group enhances stability while allowing selective deprotection under mild acidic conditions. The methylidene functionality offers versatility for further derivatization, including cycloadditions or nucleophilic additions. Its rigid spirocyclic framework contributes to stereochemical control in synthetic applications. The compound is commonly employed in pharmaceutical research for the development of bioactive molecules, leveraging its balanced reactivity and modularity for scaffold diversification.
tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate structure
1630906-30-7 structure
Product Name:tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate
CAS No:1630906-30-7
MF:C12H19NO2
MW:209.2847635746
MDL:MFCD27987242
CID:2094405
PubChem ID:91800891
Update Time:2025-05-27

tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-methylene-2-azaspiro[3.3]heptane-2-carboxylate
    • tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate
    • SCHEMBL17645954
    • 2-Boc-6-methylene-2-azaspiro[3.3]heptane
    • CBMMXWAEFJBHDO-UHFFFAOYSA-N
    • P14353
    • tert-Butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate, AldrichCPR
    • DB-197303
    • tert-Butyl6-methylene-2-azaspiro[3.3]heptane-2-carboxylate
    • 6-Methylene-2-azaspiro[3.3]heptane-2-carboxylic acid 1,1-dimethylethyl ester
    • DTXSID701165315
    • AKOS025289754
    • 1,1-Dimethylethyl 6-methylene-2-azaspiro[3.3]heptane-2-carboxylate
    • AS-52091
    • 2-Azaspiro[3.3]heptane-2-carboxylic acid, 6-methylene-, 1,1-dimethylethyl ester
    • CS-0048155
    • MFCD27987242
    • SB50991
    • 1630906-30-7
    • SY120747
    • EN300-7406938
    • MDL: MFCD27987242
    • Inchi: 1S/C12H19NO2/c1-9-5-12(6-9)7-13(8-12)10(14)15-11(2,3)4/h1,5-8H2,2-4H3
    • InChI Key: CBMMXWAEFJBHDO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC2(CC(=C)C2)C1)=O

Computed Properties

  • Exact Mass: 209.141578849g/mol
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 280.4±40.0 °C at 760 mmHg
  • Flash Point: 123.4±27.3 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate Security Information

tert-butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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tert-Butyl 6-methylene-2-azaspiro[3.3]heptane-2-carboxylate
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abcr
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tert-Butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate, 95%; .
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abcr
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tert-Butyl 6-methylidene-2-azaspiro[3.3]heptane-2-carboxylate, 95%; .
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€367.50 2023-04-22
Apollo Scientific
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TRC
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